Cas no 2137745-27-6 (cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone)
cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- Methanone, cyclopropyl-2,7-diazaspiro[3.5]non-7-yl-
- cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone
-
- Inchi: 1S/C11H18N2O/c14-10(9-1-2-9)13-5-3-11(4-6-13)7-12-8-11/h9,12H,1-8H2
- InChI Key: LSHIAUMUKMTASP-UHFFFAOYSA-N
- SMILES: C(C1CC1)(N1CCC2(CNC2)CC1)=O
cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU7023-1G |
cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone |
2137745-27-6 | 95% | 1g |
¥ 5,280.00 | 2023-03-20 | |
| Enamine | EN300-377157-0.05g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 0.05g |
$827.0 | 2025-03-16 | |
| Enamine | EN300-377157-0.1g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 0.1g |
$867.0 | 2025-03-16 | |
| Enamine | EN300-377157-0.25g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 0.25g |
$906.0 | 2025-03-16 | |
| Enamine | EN300-377157-0.5g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 0.5g |
$946.0 | 2025-03-16 | |
| Enamine | EN300-377157-1.0g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 1.0g |
$986.0 | 2025-03-16 | |
| Enamine | EN300-377157-2.5g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 2.5g |
$1931.0 | 2025-03-16 | |
| Enamine | EN300-377157-5.0g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 5.0g |
$2858.0 | 2025-03-16 | |
| Enamine | EN300-377157-10.0g |
7-cyclopropanecarbonyl-2,7-diazaspiro[3.5]nonane |
2137745-27-6 | 95.0% | 10.0g |
$4236.0 | 2025-03-16 |
cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone
Cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone (CAS No. 2137745-27-6): A Comprehensive Overview
Cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone (CAS No. 2137745-27-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropyl and spirocyclic structures, exhibits promising pharmacological properties and has been the subject of numerous recent studies. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone.
Chemical Structure and Synthesis
The chemical structure of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone is defined by its cyclopropyl ring attached to a spirocyclic diazabicyclic system. The cyclopropyl group is known for its strain energy and reactivity, which can influence the compound's overall properties. The spirocyclic diazabicyclic system provides additional complexity and potential for diverse biological activities.
The synthesis of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone typically involves a multi-step process. One common approach is to start with the formation of the spirocyclic diazabicyclic core through a ring-closing metathesis reaction or a similar cyclization method. The cyclopropyl group can then be introduced via a suitable alkylating agent or through a cyclopropanation reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.
Biological Activities
Cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders and cancer therapy. One of the key findings is its potent activity as a modulator of G protein-coupled receptors (GPCRs), which are crucial targets in drug discovery.
Research has shown that cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone can act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype and cellular context. For example, it has been reported to exhibit selective agonism at serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. This property makes it a promising candidate for the development of novel antidepressants.
In addition to its GPCR modulation activity, cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone has also shown potential as an antiproliferative agent against various cancer cell lines. Studies have demonstrated that it can induce cell cycle arrest and apoptosis in cancer cells, suggesting its utility in cancer therapy. The exact mechanism by which it exerts these effects is still under investigation but may involve interactions with multiple signaling pathways.
Pharmacokinetics and Toxicology
The pharmacokinetic properties of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone are crucial for its therapeutic potential. Preclinical studies have indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed following oral administration and shows good bioavailability.
In terms of toxicity, initial assessments suggest that cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone has a favorable safety profile at therapeutic doses. However, further toxicological studies are necessary to fully evaluate its long-term safety and potential side effects.
Clinical Applications and Future Directions
The promising biological activities of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone have spurred interest in its clinical applications. Several preclinical studies have demonstrated its efficacy in animal models of depression and cancer, paving the way for clinical trials.
Ongoing clinical trials are evaluating the safety and efficacy of cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone in treating various conditions. Early results from phase I trials have shown promising outcomes with manageable side effects.
In conclusion, cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone (CAS No. 2137745-27-6) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further development as a therapeutic agent for CNS disorders and cancer therapy.
2137745-27-6 (cyclopropyl(2,7-diazaspiro[3.5]nonan-7-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)